Cas no 1934461-84-3 (2-(2,2-difluoroethyl)bicyclo2.2.1heptane-2-carbaldehyde)

• Product Name: 2-(2,2-difluoroethyl)bicyclo2.2.1heptane-2-carbaldehyde
• CAS No: 1934461-84-3
• MF: C₁₀H₁₄F₂O
• MW: 188.214370250702
• CID: 5744486
• PubChem ID: 130705342
• Update Time: 2025-06-23

2-(2,2-difluoroethyl)bicyclo2.2.1heptane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1619703
• 2-(2,2-Difluoroethyl)bicyclo[2.2.1]heptane-2-carbaldehyde
• 1934461-84-3
• Bicyclo[2.2.1]heptane-2-carboxaldehyde, 2-(2,2-difluoroethyl)-
• 2-(2,2-difluoroethyl)bicyclo2.2.1heptane-2-carbaldehyde

• Inchi： 1S/C10H14F2O/c11-9(12)5-10(6-13)4-7-1-2-8(10)3-7/h6-9H,1-5H2
• InChI Key： LLDQPHHRTOXHOO-UHFFFAOYSA-N
• SMILES： FC(CC1(C=O)CC2CCC1C2)F

Computed Properties

• Exact Mass: 188.10127139g/mol
• Monoisotopic Mass: 188.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.183±0.06 g/cm3(Predicted)
• Boiling Point: 226.6±15.0 °C(Predicted)

Additional information on 2-(2,2-difluoroethyl)bicyclo2.2.1heptane-2-carbaldehyde

Introduction to 2-(2,2-Difluoroethyl)bicyclo[2.2.1]heptane-2-carbaldehyde (CAS No: 1934461-84-3)

The compound 2-(2,2-difluoroethyl)bicyclo[2.2.1]heptane-2-carbaldehyde, identified by the CAS number 1934461-84-3, is a unique organic molecule with a bicyclic structure and a fluorinated substituent. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, which combines a bicyclo[2.2.1]heptane framework with a difluoroethyl group and an aldehyde functional group, makes it a versatile building block for further chemical modifications.

The bicyclo[2.2.1]heptane system is a well-known rigid structure that provides stability and unique electronic properties to the molecule. The presence of the difluoroethyl group introduces additional functionality, such as enhanced lipophilicity and potential for stereochemical interactions. Recent studies have explored the use of this compound as a precursor for synthesizing bioactive molecules, particularly in the context of drug discovery.

In terms of synthesis, 2-(2,2-difluoroethyl)bicyclo[2.2.1]heptane-2-carbaldehyde can be prepared through various routes, including ring-closing metathesis and aldehyde functionalization techniques. Researchers have optimized these methods to achieve higher yields and better purity, making the compound more accessible for large-scale applications.

The aldehyde group in this compound plays a crucial role in its reactivity and versatility. It can undergo various reactions, such as condensation reactions with amines or ketones, making it an ideal intermediate for constructing complex molecular architectures. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantioenriched derivatives of this compound, which are valuable for studying stereo-specific interactions in biological systems.

In the pharmaceutical industry, 2-(2,2-difluoroethyl)bicyclo[2.2.1]heptane-carbaldehyde-based compounds have shown promise as leads for developing new drugs targeting various diseases, including cancer and neurodegenerative disorders. The rigid bicyclic structure provides favorable pharmacokinetic properties, while the fluorinated substituent enhances bioavailability.

Beyond pharmaceuticals, this compound has also found applications in materials science as a precursor for synthesizing advanced polymers and coatings with tailored properties such as high thermal stability and mechanical strength.

In conclusion, 2-(2,2-difluoroethyl)bicyclo[< strong > ̃ ] heptane-< strong > carbaldehyde strong > ( CAS No: 1934461 -84 -3 ) is a versatile and valuable molecule with wide-ranging applications across multiple disciplines . Its unique structure , combined with recent advances in synthetic methodologies , positions it as an important tool for future innovations in chemistry and related fields . p > article > response >